Cas no 58019-67-3 (Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester)
58019-67-3 structure
Product Name:Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
CAS No:58019-67-3
MF:C9H14O3
MW:170.205663204193
CID:379060
PubChem ID:322777
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
- ethyl 4-methyl-2-oxocyclopentane-1-carboxylate
- (+-)-4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
- 2-carboethoxy-4-methyl cyclopentanone
- 4-Methyl-1-oxo-cyclopentancarbonsaeure-2-aethylester
- 4-Methyl-2-carbethoxycyclopentanon
- 4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
- 4-methyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
- ETHYL 4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
- NSC280996
- Opt.-inakt. 5-Oxo-3-methyl-cyclopentan-carbonsaeure-(1)-aethyles
- DTXSID10314165
- NSC-280996
- 58019-67-3
- ETHYL4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
- SCHEMBL11676672
-
- MDL: MFCD24688286
- Inchi: 1S/C9H14O3/c1-3-12-9(11)7-4-6(2)5-8(7)10/h6-7H,3-5H2,1-2H3
- InChI Key: FAXGJONUNBBOKH-UHFFFAOYSA-N
- SMILES: O=C1CC(C)CC1C(=O)OCC
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 1.16470
Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
58019-67-3 (Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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